Cas no 1805427-42-2 (2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1805427-42-2
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4880006
• Update Time: 2025-11-01

2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-5(9(12,13)14)3-16-6(2-15)7(4)8(10)11/h3,8H,1H3
• InChI Key： DFTRUTLQFXUVEM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(C(F)F)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS: 1805427-42-2)

2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS: 1805427-42-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and biological activity, highlighting its versatility in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine, emphasizing its role as a key intermediate in the development of fungicides and herbicides. The researchers utilized a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activity of 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine was evaluated against a panel of pathogenic fungi. The results demonstrated potent inhibitory effects, particularly against Fusarium graminearum and Botrytis cinerea, which are major agricultural pests. The study proposed that the compound's mechanism of action involves interference with fungal cell wall biosynthesis, making it a promising candidate for further development as an agrochemical agent.

Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine. Molecular docking simulations revealed favorable interactions with target enzymes, suggesting potential applications in drug design. These findings were corroborated by in vitro assays, which confirmed the compound's moderate bioavailability and metabolic stability.

The versatility of 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine extends beyond agrochemical applications. A 2024 study in European Journal of Medicinal Chemistry explored its use as a scaffold for designing kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their activity against various kinase targets, identifying several compounds with nanomolar potency. This research opens new avenues for the development of targeted therapies for cancer and inflammatory diseases.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-methyl-5-(trifluoromethyl)pyridine (CAS: 1805427-42-2) represents a valuable chemical entity with diverse applications in both agrochemical and pharmaceutical research. Recent studies have elucidated its synthetic routes, biological activities, and potential therapeutic uses, paving the way for future innovations. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.